
A Technical Guide to Sourcing N-Acetyl
Mesalazine-¹³C₆ for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B15584184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of N-Acetyl

mesalazine-¹³C₆, a stable isotope-labeled internal standard crucial for pharmacokinetic and

metabolic studies of mesalazine (5-aminosalicylic acid, 5-ASA). This document outlines key

specifications from a known commercial supplier and details the process for acquiring this

compound through custom synthesis for specialized research needs.

Introduction
N-Acetyl mesalazine is the primary metabolite of mesalazine, a drug widely used in the

treatment of inflammatory bowel disease (IBD). The use of a stable isotope-labeled version,

such as N-Acetyl mesalazine-¹³C₆, is essential for accurate quantification in biological matrices

during drug development and clinical research. The ¹³C₆ labeling provides a distinct mass shift,

allowing for precise differentiation from the endogenous, unlabeled compound in mass

spectrometry-based assays.

Commercial Availability
Currently, N-Acetyl mesalazine-¹³C₆ is available from a limited number of specialized chemical

suppliers. The primary mode of acquisition appears to be through custom synthesis or on a

"made-to-order" basis, rather than as a stock item.

Supplier Overview
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One of the identified commercial sources for N-Acetyl mesalazine-¹³C₆ is MedChemExpress.

While the compound is listed in their catalog, it is typically available upon quotation, which is

common for complex, isotopically labeled molecules. Researchers are advised to contact the

supplier directly to obtain a certificate of analysis (CoA) and to inquire about current availability,

pricing, and lead times.

Quantitative Data
The following tables summarize the available quantitative data for N-Acetyl mesalazine-¹³C₆. It

is important to note that specifications such as isotopic and chemical purity are often lot-

specific and will be detailed in the Certificate of Analysis provided by the supplier upon

purchase or custom synthesis.

Table 1: General Chemical Properties

Property Value Source

Chemical Name
N-Acetyl-5-aminosalicylic acid-

¹³C₆
MedChemExpress

CAS Number 1261392-91-9 MedChemExpress[1]

Molecular Formula C₃¹³C₆H₉NO₄ MedChemExpress[1]

Molecular Weight 201.13 MedChemExpress[1]

Table 2: Typical Product Specifications (To be confirmed by Supplier's CoA)
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Specification Typical Value Notes

Chemical Purity ≥98% (by HPLC/LC-MS)

This is a standard purity level

for such reference compounds.

Actual purity will be reported

on the CoA.

Isotopic Purity (Enrichment) ≥99 atom % ¹³C

The degree of isotopic

enrichment is critical for its use

as an internal standard. This

should be explicitly confirmed

with the supplier.

Physical Format Solid (e.g., powder, crystalline)

The compound is typically

supplied as a solid. Specific

appearance may vary by lot.

Standard Pack Sizes 1 mg, 5 mg, 10 mg

Availability of specific pack

sizes should be confirmed

upon quotation.

Storage Conditions
Store at -20°C for long-term

stability.

Recommended storage

conditions will be provided on

the product data sheet.

Sourcing Workflow
The process of acquiring N-Acetyl mesalazine-¹³C₆ for research purposes can be visualized as

a logical workflow. The primary decision point is whether to pursue a catalog product or a

custom synthesis, often depending on the specific purity requirements and the urgency of the

need.
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Sourcing N-Acetyl Mesalazine-¹³C₆
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A workflow for sourcing N-Acetyl mesalazine-¹³C₆.

Experimental Protocols
While specific experimental protocols are highly dependent on the research application, the

use of N-Acetyl mesalazine-¹³C₆ as an internal standard in a typical LC-MS/MS bioanalytical
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method would follow these general steps.

General Protocol for Sample Preparation and LC-MS/MS
Analysis

Preparation of Standard Solutions:

Prepare a stock solution of N-Acetyl mesalazine-¹³C₆ in a suitable organic solvent (e.g.,

methanol or DMSO).

Perform serial dilutions to create working solutions at the desired concentrations for

spiking into calibration standards and quality control samples.

Sample Preparation (e.g., Plasma):

Thaw plasma samples at room temperature.

To a defined volume of plasma (e.g., 100 µL), add the N-Acetyl mesalazine-¹³C₆ internal

standard working solution.

Perform protein precipitation by adding a solvent such as acetonitrile.

Vortex and centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample onto an appropriate HPLC or UPLC column (e.g., a C18

column).

Use a gradient elution with a mobile phase consisting of, for example, water with 0.1%

formic acid and acetonitrile with 0.1% formic acid.
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Detect the analyte and the internal standard using a tandem mass spectrometer operating

in multiple reaction monitoring (MRM) mode. The specific precursor and product ion

transitions for both N-Acetyl mesalazine and N-Acetyl mesalazine-¹³C₆ will need to be

optimized.

In Silico Signaling Pathway Context
N-Acetyl mesalazine is a metabolite of mesalazine, which exerts its anti-inflammatory effects

through various mechanisms, including the inhibition of the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) signaling pathway. The diagram below illustrates a

simplified representation of this pathway, which is a key target in inflammatory bowel disease

research.
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Simplified NF-κB Signaling Pathway
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Simplified NF-κB signaling pathway and the inhibitory role of mesalazine.
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Conclusion
N-Acetyl mesalazine-¹³C₆ is a vital tool for researchers in the field of IBD and drug metabolism.

While not widely available as a stock item, it can be sourced through specialized suppliers like

MedChemExpress on a per-quote basis. For highly specific requirements regarding purity and

isotopic enrichment, custom synthesis from providers such as Cambridge Isotope Laboratories

is a recommended approach.[2] This guide provides the foundational information needed for

the procurement and application of this important research compound. Researchers are

strongly encouraged to directly contact suppliers to obtain the most accurate and up-to-date

product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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